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Compound of Interest

Compound Name: WAY-621924

Cat. No.: B15549214 Get Quote

Despite a comprehensive search of publicly available scientific literature and patent databases,

the specific historical context and discovery of the research compound WAY-621924 remain

elusive. This in-depth investigation sought to compile a technical guide for researchers,

scientists, and drug development professionals, but was met with a significant lack of detailed

information regarding its synthesis, mechanism of action, and preclinical or clinical

development.

WAY-621924, identified by its CAS number 745789-70-2, is commercially available from

several chemical suppliers for research purposes. However, no primary scientific publications

or patents detailing its initial discovery, synthesis, or pharmacological properties could be

retrieved. The "WAY" prefix in its designation strongly suggests its origin within the research

and development pipeline of Wyeth Pharmaceuticals, now a part of Pfizer. It was a common

nomenclature for their investigational compounds. It is plausible that WAY-621924 was a

preclinical candidate that was discontinued in the early stages of development, and as a result,

extensive data was never published in peer-reviewed journals.

The chemical structure of WAY-621924 is N-(4-methoxyphenyl)-N-methyl-4-oxo-4H-chromene-

2-carboxamide. This places it within the broader class of chromene-2-carboxamide derivatives.

While specific data on WAY-621924 is unavailable, the chromene scaffold is a well-recognized

"privileged structure" in medicinal chemistry, known to be a core component of many

biologically active compounds.
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The Chromene-2-Carboxamide Scaffold: A Locus of
Diverse Biological Activity
Compounds incorporating the chromene-2-carboxamide core have been the subject of various

research endeavors, exploring their potential as therapeutic agents in a range of disease

areas. The general structure allows for diverse chemical modifications, leading to a wide array

of pharmacological activities. A generalized synthetic approach to this class of compounds is

outlined below.

General Synthetic Pathway for Chromene-2-
Carboxamides
The synthesis of N-substituted 4-oxo-4H-chromene-2-carboxamides typically involves a multi-

step process. A common route is the reaction of a substituted phenol with a propiolate

derivative to form a chromone ester, followed by hydrolysis to the corresponding carboxylic

acid, and subsequent amidation.
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General Synthesis of N-substituted 4-oxo-4H-chromene-2-carboxamides

Substituted Phenol

Chromone-2-carboxylate Ester

1. Cyclization

Propiolate Derivative

4-Oxo-4H-chromene-2-carboxylic Acid

2. Hydrolysis

N-substituted 4-Oxo-4H-chromene-2-carboxamide

3. Amidation

Substituted Amine

Potential Biological Targets for Chromene Scaffolds

Chromene Derivative
(e.g., WAY-621924)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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